Cas no 942007-49-0 (2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide)

2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide structure
942007-49-0 structure
Product name:2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide
CAS No:942007-49-0
MF:C20H18ClN3O3
MW:383.828223705292
CID:5503756

2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
    • 1(6H)-Pyridazineacetamide, 3-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]-6-oxo-
    • 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide
    • Inchi: 1S/C20H18ClN3O3/c1-27-18-5-3-2-4-15(18)12-22-19(25)13-24-20(26)11-10-17(23-24)14-6-8-16(21)9-7-14/h2-11H,12-13H2,1H3,(H,22,25)
    • InChI Key: IABGOYKWUVNNIW-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(Cl)C=C2)=NN(CC(NCC2=CC=CC=C2OC)=O)C(=O)C=C1

2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2774-0371-10mg
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2774-0371-20mg
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2774-0371-1mg
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2774-0371-30mg
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2774-0371-5μmol
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2774-0371-40mg
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2774-0371-3mg
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2774-0371-5mg
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2774-0371-20μmol
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2774-0371-4mg
2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
942007-49-0 90%+
4mg
$66.0 2023-05-16

Additional information on 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide

Introduction to Compound with CAS No. 942007-49-0 and Product Name: 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide

The compound with the CAS number 942007-49-0 and the product name 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular framework of this compound incorporates several key functional groups, including a pyridazine core, a chlorophenyl substituent, an oxo group, and a methoxyphenylmethylacetamide moiety, which collectively contribute to its unique chemical properties and biological relevance.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Pyridazine derivatives, in particular, have been extensively studied for their pharmacological properties. The presence of the 4-chlorophenyl group in this compound introduces a region of electron deficiency, which can enhance interactions with biological targets. Additionally, the 6-oxo group contributes to the rigidity of the molecular structure, potentially improving binding affinity and selectivity. The N-(2-methoxyphenyl)methylacetamide moiety adds another layer of complexity, providing a polar interaction surface that can be crucial for receptor binding.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that pyridazine derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of functional groups in 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide suggests that it may interact with multiple biological pathways simultaneously. This multitargeting capability is highly desirable in modern drug design, as it can lead to more effective therapeutic outcomes.

In vitro studies have demonstrated promising results regarding the pharmacological profile of this compound. Initial experiments have shown that it can modulate key enzymes and receptors involved in disease progression. For instance, the 4-chlorophenyl group has been shown to enhance binding affinity to certain protein targets, while the methoxyphenylmethylacetamide moiety may contribute to favorable pharmacokinetic properties. These findings are particularly intriguing given the growing interest in structure-based drug design approaches.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The synthetic route not only highlights the versatility of modern organic chemistry but also underscores the importance of precision in constructing biologically active molecules.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of this compound with potential biological targets. These studies have provided valuable insights into how different functional groups contribute to binding affinity and selectivity. For example, docking simulations have revealed that the 6-oxo group interacts favorably with hydrophobic pockets on protein surfaces, while the N-(2-methoxyphenyl)methylacetamide moiety forms hydrogen bonds with polar residues. Such detailed understanding is crucial for optimizing lead compounds into viable drug candidates.

The development of this compound also aligns with broader trends in pharmaceutical innovation. There is an increasing emphasis on green chemistry principles and sustainable manufacturing processes. The synthesis of 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide has been optimized to minimize waste and reduce environmental impact. This approach not only aligns with regulatory requirements but also reflects a commitment to responsible chemical research practices.

Future research directions for this compound include further exploration of its pharmacological effects and potential therapeutic applications. Preclinical studies are planned to evaluate its safety profile and efficacy in animal models. Additionally, efforts are underway to develop analogs with improved properties based on structural modifications identified through computational studies. These endeavors represent a collaborative effort between synthetic chemists, biochemists, and pharmacologists aimed at advancing drug discovery efforts.

The significance of this compound extends beyond its immediate applications in medicine. It serves as a valuable scaffold for developing new classes of bioactive molecules with diverse therapeutic potential. The structural features present in 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methoxyphenyl)methylacetamide offer opportunities for innovation across multiple disciplines within chemical biology and medicinal chemistry. As research continues to uncover new biological functions and mechanisms, compounds like this will play an increasingly important role in addressing global health challenges.

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司